Cas no 138402-11-6 (Irbesartan)

• Product Name: Irbesartan
• CAS No: 138402-11-6
• MF: C₂₅H₂₈N₆O
• MW: 428.529424667358
• MDL: MFCD00864464
• CID: 64532
• Update Time: 2026-05-14

Irbesartan Chemical and Physical Properties

Names and Identifiers

• 3-((2'-(1H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-butyl-1,3-diazaspiro[4.4]non-1-en-4-one
• Irbesartan (GMP)
• 3-butyl-2-[[4-[2-(2h-tetrazol-5-yl)phenyl]phenyl]methyl]-2,4-diazaspiro[4.4]non-3-en-1-one
• 2-BUTYL-3-[[2'-(1H-TETRAZOL-5-YL)[1,1'-BIPHENYL]-4-YL]METHYL]-1,3-DIAZASPIRO[4.4]NON-1-EN-4-ONE
• BMS-186295
• AVAPRO
• APROVEL
• SR-47436
• Irbesartan
• 3-((2'-(1H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)-methyl)-2-butyl-1,3-diazaspiro[4.4]non-1-en-4-one
• 2-Butyl-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1,3-diazaspiro[4.4]non-1-en-4-one
• 2-Butyl-3-[2'-(1H-tetrazol-5-yl)biphenyl-4-ylmethyl]1,3-diaza-spiro[4.4]non-1-en-4-one
• 2-Butyl-3-[[2′-(2H-tetrazol-5-yl)[1,1′-biphenyl]-4-yl]methyl]-1,3-diazaspiro[4.4]non-1-en-4-one
• Karvea
• BMS 186295
• Irbesartan [USAN:INN]
• SR 47436
• 8-butyl-7-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-7,9-diazaspiro[4.4]non-8-en-6-one
• C25H28N6O
• YOSHYTLCDANDAN-UHFFFAOYSA-N
• J0E2756Z7N
• 2-butyl-3-{[2'-(1H-tetrazol-5-yl)biphenyl-4-yl]methyl}-1,3-diazaspiro[4.4]non-1-en-4-one

• MDL： MFCD00864464
• Inchi： 1S/C25H28N6O/c1-2-3-10-22-26-25(15-6-7-16-25)24(32)31(22)17-18-11-13-19(14-12-18)20-8-4-5-9-21(20)23-27-29-30-28-23/h4-5,8-9,11-14H,2-3,6-7,10,15-17H2,1H3,(H,27,28,29,30)
• InChI Key： YOSHYTLCDANDAN-UHFFFAOYSA-N
• SMILES： O=C1C2(C([H])([H])C([H])([H])C([H])([H])C2([H])[H])N=C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])N1C([H])([H])C1C([H])=C([H])C(C2=C([H])C([H])=C([H])C([H])=C2C2N=NN([H])N=2)=C([H])C=1[H]
• BRN： 6620400

Computed Properties

• Exact Mass: 428.23200
• Monoisotopic Mass: 428.23246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.1

Experimental Properties

• Color/Form: Powder
• Density: 1.3
• Melting Point: 185.0 to 190.0 deg-C
• Boiling Point: 648.6°C at 760 mmHg
• Flash Point: 346 °C
• Refractive Index: 1.689
• Solubility: DMSO: >25mg/mL
• PSA: 87.13000
• LogP: 4.15090
• Merck: 5083

Irbesartan Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： S26-S36/37/39
• RTECS：HM2950270
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：2-8°C
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Irbesartan

Irbesartan (CAS No. 138402-11-6): A Comprehensive Overview of Its Pharmacological Profile and Recent Research Developments

Irbesartan, chemically designated as 2-[[1-ethoxy-1-(4-fluorophenyl)-vinyl]amino]-4-methyl-6-[2-(1H-tetrazol-5-yl)phenyl]pyrimidine-5-carboxylic acid, is a potent and selective angiotensin II receptor blocker (ARB) widely used in the management of hypertension. With the CAS number 138402-11-6, this compound has garnered significant attention in the pharmaceutical industry due to its efficacy and safety profile. This article provides an in-depth exploration of Irbesartan, focusing on its pharmacological mechanisms, clinical applications, and the latest research advancements.

The primary mechanism of action of Irbesartan involves the blockade of angiotensin II type 1 (AT1) receptors, which are crucial for the vasoconstrictive effects of angiotensin II. By inhibiting these receptors, Irbesartan effectively reduces blood pressure, thereby mitigating the risks associated with hypertension such as cardiovascular diseases and stroke. The compound's chemical structure, featuring a pyrimidine core and a tetrazole moiety, contributes to its high affinity for AT1 receptors, making it a highly effective therapeutic agent.

In recent years, research has delved deeper into the multifaceted effects of Irbesartan beyond its primary antihypertensive role. Studies have highlighted its potential benefits in protecting renal function in patients with diabetes and chronic kidney disease. The ability of Irbesartan to reduce proteinuria and slow down the progression of kidney damage has made it a cornerstone in the management of these conditions. Furthermore, preliminary research suggests that Irbesartan may exhibit cardioprotective effects, potentially reducing myocardial fibrosis and improving cardiac function.

The pharmacokinetic properties of Irbesartan are another area of interest. It is well-absorbed after oral administration and reaches peak plasma concentrations within a few hours. The compound exhibits linear pharmacokinetics over a wide dose range, allowing for flexible dosing regimens. Additionally, Irbesartan has a relatively long half-life, which facilitates once-daily dosing, enhancing patient compliance. These characteristics make Irbesartan a convenient and effective option for long-term hypertension management.

Efficacy and safety studies have consistently demonstrated the benefits of Irbesartan in various patient populations. Large-scale clinical trials have shown that it effectively lowers blood pressure without causing significant side effects. Common adverse effects include hyperkalemia, dizziness, and fatigue, but these are generally mild and well-tolerated. The lack of significant interactions with other commonly prescribed medications further enhances the therapeutic appeal of Irbesartan.

The latest research in the field of cardiovascular pharmacology has also explored the potential role of Irbesartan in conditions beyond hypertension. Studies suggest that it may have anti-inflammatory properties, which could be beneficial in managing chronic inflammatory diseases such as rheumatoid arthritis. Additionally, there is growing interest in investigating whether Irbesartan can modulate metabolic pathways associated with type 2 diabetes mellitus.

In conclusion,